Cas no 1250153-24-2 (1-(bromomethyl)-1-(3-methoxypropoxy)cycloheptane)

1-(Bromomethyl)-1-(3-methoxypropoxy)cycloheptane is a functionalized cycloheptane derivative featuring both a bromomethyl group and a 3-methoxypropoxy substituent. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate for further modifications. The bromomethyl moiety offers reactivity for nucleophilic substitution or cross-coupling reactions, while the 3-methoxypropoxy side chain enhances solubility in polar organic solvents. Its cycloheptane backbone provides a rigid yet flexible framework, making it useful in the development of complex molecular architectures. The compound is typically handled under inert conditions due to the sensitivity of the bromomethyl group. Suitable for research applications, it may serve in pharmaceutical or materials science contexts where tailored functionalization is required.
1-(bromomethyl)-1-(3-methoxypropoxy)cycloheptane structure
1250153-24-2 structure
Product Name:1-(bromomethyl)-1-(3-methoxypropoxy)cycloheptane
CAS No:1250153-24-2
MF:C12H23BrO2
MW:279.2138235569
CID:6439560
PubChem ID:62112543
Update Time:2025-11-05

1-(bromomethyl)-1-(3-methoxypropoxy)cycloheptane Chemical and Physical Properties

Names and Identifiers

    • 1-(bromomethyl)-1-(3-methoxypropoxy)cycloheptane
    • AKOS011392348
    • 1250153-24-2
    • EN300-1133768
    • Inchi: 1S/C12H23BrO2/c1-14-9-6-10-15-12(11-13)7-4-2-3-5-8-12/h2-11H2,1H3
    • InChI Key: QFGHQKNOANKMGP-UHFFFAOYSA-N
    • SMILES: BrCC1(CCCCCC1)OCCCOC

Computed Properties

  • Exact Mass: 278.08814g/mol
  • Monoisotopic Mass: 278.08814g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 18.5Ų

1-(bromomethyl)-1-(3-methoxypropoxy)cycloheptane Pricemore >>

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Additional information on 1-(bromomethyl)-1-(3-methoxypropoxy)cycloheptane

Comprehensive Analysis of 1-(bromomethyl)-1-(3-methoxypropoxy)cycloheptane (CAS No. 1250153-24-2)

1-(bromomethyl)-1-(3-methoxypropoxy)cycloheptane (CAS 1250153-24-2) is a specialized organic compound with a unique molecular structure combining a cycloheptane ring, a bromomethyl group, and a 3-methoxypropoxy side chain. This compound has garnered significant attention in pharmaceutical and material science research due to its versatile reactivity and potential applications. The presence of both bromomethyl and methoxypropoxy functionalities makes it a valuable intermediate for synthesizing complex molecules, particularly in drug discovery and polymer chemistry.

In recent years, the demand for functionalized cycloheptane derivatives has surged, driven by their role in developing novel therapeutics and advanced materials. Researchers are particularly interested in CAS 1250153-24-2 for its ability to act as a building block in multicomponent reactions, enabling the creation of structurally diverse compounds. Its cycloheptane core offers conformational flexibility, which is crucial for designing molecules with specific biological or physical properties. This aligns with the growing trend of structure-activity relationship (SAR) studies in medicinal chemistry.

The synthesis and applications of 1-(bromomethyl)-1-(3-methoxypropoxy)cycloheptane are frequently discussed in the context of green chemistry and sustainable synthesis. With increasing environmental concerns, scientists are exploring solvent-free or catalytic methods to optimize the production of such intermediates. Questions like "How to improve the yield of bromomethyl cycloheptane derivatives?" or "What are the alternative routes for methoxypropoxy functionalization?" are commonly searched in academic and industrial forums, reflecting the compound's relevance in modern research.

From a technical perspective, the stability and reactivity of CAS 1250153-24-2 under various conditions are critical for its handling and storage. Analytical techniques such as NMR spectroscopy and HPLC are routinely employed to characterize its purity and confirm its structure. The compound's lipophilicity, influenced by the cycloheptane ring and ether linkage, also makes it a subject of interest in drug formulation studies, particularly for enhancing bioavailability.

In material science, 1-(bromomethyl)-1-(3-methoxypropoxy)cycloheptane is explored for its potential in designing smart polymers and cross-linking agents. Its dual functional groups allow for precise modifications of polymer backbones, enabling tunable mechanical and thermal properties. This aligns with the rising demand for high-performance materials in industries like electronics and coatings. Searches for "bromomethyl cycloheptane applications in polymers" or "methoxypropoxy-modified materials" highlight its interdisciplinary significance.

To summarize, CAS 1250153-24-2 represents a compelling case study in the convergence of synthetic chemistry and applied research. Its structural features and reactivity profile position it as a key player in addressing contemporary challenges in drug development, material innovation, and sustainable chemistry. As research progresses, this compound is likely to remain a focal point for scientists aiming to bridge molecular design with real-world applications.

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